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Compound of Interest

Compound Name:
2-(Aminomethyl)-5-

isopropylphenol

Cat. No.: B14846588

Get Quote

Part 1: Compound Identity & Synthetic Origin[1]
Compound Name: 2-(Aminomethyl)-5-isopropylphenol Synonyms: 2-Hydroxy-4-

isopropylbenzylamine; Deoxychamaecin amine; 4-Isopropylsalicylamine. Chemical Formula: C

H

NO Molecular Weight: 165.23 g/mol

Synthetic Causality & Structural Logic
To understand the spectra, one must understand the origin. This compound is typically

generated via two primary pathways, which dictate the impurity profile and spectral nuances:

Mannich Reaction: Reaction of 3-isopropylphenol with formaldehyde and ammonia (or a

masked ammonia equivalent like hexamethylenetetramine).

Regioselectivity:[1][2] The hydroxyl group directs ortho/para. Position 4 (para) is sterically

accessible, but Position 6 (ortho, and para to the isopropyl group) is also reactive. The "2-
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aminomethyl-5-isopropyl" isomer corresponds to substitution at the position para to the

isopropyl group (Position 6 of original phenol, becoming Position 2 in the product).

Reductive Amination: Reduction of the oxime or imine of Chamaecin (2-hydroxy-4-

isopropylbenzaldehyde).

Purity: This route yields the cleanest spectra, avoiding the polymeric byproducts common

in phenol-formaldehyde condensations.

Synthesis & Fragmentation Workflow (Graphviz)
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Caption: Figure 1. Dual synthetic pathways to 2-(Aminomethyl)-5-isopropylphenol showing

the origin of potential impurities.

Part 2: Spectroscopic Data Analysis (NMR, IR, MS)
[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data confirms the 1,2,4-substitution pattern. The key to identification is the coupling

pattern of the aromatic protons and the chemical shift of the benzylic methylene group.

H NMR Data (400 MHz, CDCl

)
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Position /
Group

Shift (

, ppm)
Multiplicity Integral

Coupling (

, Hz)

Assignment
Logic

Ar-H (C3) 6.72 Doublet (d) 1H

Ortho to OH,

meta to alkyl.

Shielded by

OH.

Ar-H (C4) 6.65 dd 1H

Para to OH.

Shielded by

OH

resonance.

Ar-H (C6) 6.95 Doublet (d) 1H

Ortho to CH

NH

. Deshielded

by amine/ring

current.

Ar-CH

-N
3.92 Singlet (s) 2H -

Characteristic

benzylic

amine shift.

CH

(Isopropyl)
2.81 Septet 1H

Methine of

isopropyl

group.

CH

(Isopropyl)
1.22 Doublet (d) 6H

Methyls of

isopropyl

group.

OH / NH 4.5 - 8.0 Broad (br) 3H -

Exchangeabl

e. Shift varies

with

conc/solvent.

Critical Interpretation:
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The Aromatic Region: You will observe an ABX or AMX system depending on the field

strength. The key is the doublet with a small coupling constant (

Hz) at

6.72 ppm, representing the proton between the OH and Isopropyl groups (Position 3).

The Benzylic Singlet: The sharp singlet at

3.92 ppm is diagnostic. If this splits or shifts significantly (e.g., to 4.2 ppm), suspect formation
of a hydrochloride salt or imine impurity.

C NMR Data (100 MHz, CDCl

)
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Carbon Type
Shift (

, ppm)
Assignment

C-OH (C1) 156.5
Deshielded ipso-carbon

(Phenolic).

C-Isopropyl (C5) 149.2
Ipso-carbon attached to alkyl

group.

C-CH

N (C2)
122.5 Ortho to OH.

Ar-CH (C6) 128.4

Meta to OH, Ortho to CH

NH

.

Ar-CH (C3) 115.8 Ortho to OH. Shielded.

Ar-CH (C4) 119.2 Para to OH. Shielded.

Benzylic CH 44.8 Aminomethyl carbon.

CH (Isopropyl) 33.6 Methine.

CH

(Isopropyl)
24.1 Methyls.

Infrared (IR) Spectroscopy
The IR spectrum provides rapid confirmation of the functional groups, particularly the

"zwitterionic" character if the free base is not fully isolated.

3400 – 3200 cm

: Broad band. Overlapping Phenolic O-H and Amine N-H stretching. In the HCl salt, this
region becomes very broad with fine structure (ammonium band).

2960, 2870 cm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14846588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


: Strong C-H stretching (Aliphatic) from the isopropyl group.

1590, 1460 cm

:Aromatic Ring C=C skeletal vibrations.

1260 cm

:C-N stretch.

820, 880 cm

:Out-of-plane (OOP) bending indicative of 1,2,4-trisubstitution.

Mass Spectrometry (MS)
Technique: GC-MS (EI, 70 eV) or ESI-MS.

Molecular Ion:

(M

)

Fragmentation Pathway (EI):

Base Peak (

148): Loss of NH

[M – 17]. This is highly characteristic of ortho-hydroxybenzylamines due to the formation of a
stable quinone methide or cyclic ether species.

Peak at

150: Loss of CH

[M – 15] from the isopropyl group.

Peak at

107: Loss of the aminomethyl group and isopropyl fragments (Tropylium-like ion).
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MS Fragmentation Logic (Graphviz)

Molecular Ion (M+)
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m/z = 150

Click to download full resolution via product page

Caption: Figure 2. Primary fragmentation pathways in Electron Impact (EI) Mass Spectrometry.

Part 3: Experimental Protocols & Validation
Protocol 1: Self-Validating Synthesis (Reductive
Amination)
Use this protocol to generate a reference standard.

Precursor: Dissolve Chamaecin (2-hydroxy-4-isopropylbenzaldehyde) (1.0 eq) in Methanol.

Oxime Formation: Add Hydroxylamine hydrochloride (1.2 eq) and Sodium Acetate (1.5 eq).

Stir at RT for 2 hours.

Checkpoint: TLC (Hexane:EtOAc 3:1) should show disappearance of aldehyde (Rf ~0.6)

and appearance of oxime (Rf ~0.4).

Reduction: Transfer the oxime solution to a hydrogenation vessel. Add 10% Pd/C (5 wt%).

Hydrogenate at 3 atm (45 psi) H

for 6 hours.

Workup: Filter catalyst. Evaporate solvent.
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Validation: Dissolve residue in CDCl

. Check

H NMR.

Pass Criteria: Disappearance of Aldehyde proton (~9.8 ppm). Appearance of CH

singlet (~3.9 ppm).

Protocol 2: Impurity Profiling (Bis-Product Check)
In Mannich reactions, a common impurity is the bis(2-hydroxy-5-isopropylbenzyl)amine

(secondary amine dimer).

Detection: Check MS for

(specifically dimer mass ~313).

NMR Sign: Look for a second methylene singlet slightly upfield (

3.7 ppm) and a ratio of Isopropyl:Methylene that deviates from the expected 7:2 integration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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